Cas no 1324189-63-0 (N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• CAS No: 1324189-63-0
• MF: C₁₇H₁₄N₆O₄
• MW: 366.330862522125
• CID: 5977213
• PubChem ID: 49745654
• Update Time: 2025-11-06

N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• N-(1,3-benzodioxol-5-yl)-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• AKOS024530647
• 1324189-63-0
• N-(2H-1,3-benzodioxol-5-yl)-3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
• N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• F6064-0994
• VU0530843-1

• Inchi： 1S/C17H14N6O4/c24-17(20-11-2-3-12-13(6-11)26-9-25-12)23-7-10(8-23)16-21-15(22-27-16)14-18-4-1-5-19-14/h1-6,10H,7-9H2,(H,20,24)
• InChI Key： CLYBPVAGGHLLJH-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C3OCOC3=C2)=O)CC(C2ON=C(C3=NC=CC=N3)N=2)C1

Computed Properties

• Exact Mass: 366.10765295g/mol
• Monoisotopic Mass: 366.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide (CAS No. 1324189-63-0)

N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number CAS No. 1324189-63-0, represents a unique molecular architecture that combines several heterocyclic scaffolds, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of N-(2H-1,3-benzodioxol-5-yl)-3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide incorporates key pharmacophoric elements that are widely recognized for their biological activity. The presence of the benzodioxol moiety, also known as the 1,3-benzodioxole or tetrahydrostilbene scaffold, is particularly noteworthy due to its established role in various pharmacological applications. This moiety is frequently associated with compounds that exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial activities.

Furthermore, the compound features a pyrimidin-2-yl group and an oxadiazole ring system. The pyrimidine scaffold is a cornerstone in medicinal chemistry, with numerous derivatives being investigated for their potential as kinase inhibitors, antiviral agents, and anticancer drugs. The oxadiazole ring contributes to the molecule's overall stability and reactivity, often serving as a critical pharmacophore in the design of bioactive molecules. The combination of these structural components suggests that N-(2H-1,3-benzodioxol-5-ypyrimidin-2-y)-1,

The synthesis and characterization of N-(...) have been the focus of several recent studies aimed at elucidating its chemical properties and potential biological functions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the molecular structure and purity of the compound. These analytical methods provide detailed insights into the compound's chemical environment and interactions within solution or solid-state phases.

In terms of biological activity, preliminary studies have indicated that N-(...) exhibits notable interactions with certain biological targets. For instance, computational modeling studies have suggested that this compound may bind to specific enzymes or receptors involved in pathways relevant to inflammation and cancer. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors that can modulate these pathways effectively.

The integration of computational chemistry and high-throughput screening has further enhanced the understanding of N-(...)'s potential applications. By leveraging machine learning algorithms and molecular docking simulations, researchers have been able to predict possible binding modes and affinity profiles for this compound against various therapeutic targets. Such computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structural optimization of lead compounds.

Emerging research also highlights the importance of N-(...) in the development of novel therapeutic strategies. For example, its unique structural features make it an attractive candidate for designing molecules with enhanced solubility and bioavailability. Additionally, its ability to interact with multiple targets simultaneously suggests that it may serve as a multitargeted drug candidate capable of addressing complex diseases more effectively than single-target agents.

The future direction of research on N-(...) is likely to focus on expanding its chemical diversity through structural modifications and exploring its pharmacological profile in vitro and in vivo. Preclinical studies will be essential to evaluate its safety profile and efficacy against relevant disease models. Moreover, collaborations between academic institutions and pharmaceutical companies could facilitate faster translation of these findings into clinical applications.

In conclusion, N-(...) stands out as a structurally complex and biologically promising compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic scaffolds positions it as a valuable asset in the quest for novel therapeutic agents targeting various diseases. As our understanding of its chemical properties and biological functions continues to evolve, this compound is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.